Cas no 42550-74-3 (Methyl 2-butyl-2-cyanohexanoate)

• Product Name: Methyl 2-butyl-2-cyanohexanoate
• CAS No: 42550-74-3
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 2684509
• PubChem ID: 11644171
• Update Time: 2025-04-21

Methyl 2-butyl-2-cyanohexanoate Chemical and Physical Properties

Names and Identifiers

• DTXSID901252241
• Hexanoic acid, 2-butyl-2-cyano-, methyl ester
• 42550-74-3
• Methyl 2-butyl-2-cyanohexanoate

• Inchi： 1S/C12H21NO2/c1-4-6-8-12(10-13,9-7-5-2)11(14)15-3/h4-9H2,1-3H3
• InChI Key： OEQAWHAGSJNYOX-UHFFFAOYSA-N
• SMILES： O(C)C(C(C#N)(CCCC)CCCC)=O

Computed Properties

• Exact Mass: 211.157228913Da
• Monoisotopic Mass: 211.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 50.1Ų